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Compound of Interest

Compound Name: 1-Chloro-4-ethylbenzene

Cat. No.: B1585538 Get Quote

CAS Number: 622-98-0

This technical guide provides a comprehensive overview of 1-Chloro-4-ethylbenzene, a key

aromatic intermediate. It is intended for researchers, scientists, and professionals in the fields

of organic synthesis, materials science, and drug development. This document details its

physicochemical properties, synthesis, analytical characterization, applications, and safety

protocols.

Physicochemical Properties
1-Chloro-4-ethylbenzene is a colorless liquid with a characteristic aromatic odor.[1] It is an

important building block in organic chemistry, valued for the reactivity endowed by its chloro

and ethyl functional groups. Its key physical and chemical properties are summarized below for

easy reference.
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Property Value Reference(s)

CAS Number 622-98-0 [2][3]

Molecular Formula C₈H₉Cl [2]

Molecular Weight 140.61 g/mol [2][4]

Appearance
Colorless to light yellow clear

liquid
[1]

Density 1.03 - 1.045 g/mL at 25 °C [3][4]

Melting Point -63 °C [3]

Boiling Point 180 - 185 °C [3]

Flash Point 62 °C / 143.6 °F [2]

Refractive Index 1.5175 [3]

Solubility

Sparingly soluble in water;

soluble in organic solvents like

ether and chlorinated

hydrocarbons.

[1]

IUPAC Name 1-chloro-4-ethylbenzene [2]

SMILES CCC1=CC=C(C=C1)Cl [2]

InChI
InChI=1S/C8H9Cl/c1-2-7-3-5-

8(9)6-4-7/h3-6H,2H2,1H3
[2]

InChIKey
GPOFSFLJOIAMSA-

UHFFFAOYSA-N
[2]

Synthesis and Reactivity
The primary industrial synthesis of 1-Chloro-4-ethylbenzene involves the electrophilic

aromatic substitution of a benzene ring.

Synthesis Pathway: Friedel-Crafts Alkylation
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A common and efficient method for synthesizing 1-Chloro-4-ethylbenzene is the Friedel-Crafts

alkylation of chlorobenzene. In this reaction, chlorobenzene is treated with an alkylating agent,

such as chloroethane or ethene, in the presence of a strong Lewis acid catalyst like anhydrous

aluminum chloride (AlCl₃).[5][6] The reaction preferentially yields the para-substituted product

due to steric hindrance at the ortho positions.

Chlorobenzene

Electrophilic
Carbocation Intermediate

Nucleophilic Attack

Ethene (or Chloroethane)
Reacts with Catalyst

AlCl₃ (Lewis Acid)

1-Chloro-4-ethylbenzeneAromatic Substitution

Click to download full resolution via product page

Diagram 1: Friedel-Crafts Alkylation Synthesis Pathway.

Experimental Protocol: Friedel-Crafts Alkylation of
Chlorobenzene
This is a generalized laboratory-scale protocol and should be adapted and optimized based on

specific equipment and safety assessments.

Apparatus Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a

magnetic stirrer, a reflux condenser with a drying tube (e.g., filled with CaCl₂), and an

addition funnel.

Reagent Charging: In an inert atmosphere (e.g., under nitrogen or argon), charge the flask

with anhydrous aluminum chloride (AlCl₃, 1.1 equivalents) and dry chlorobenzene (1.0

equivalent).

Reaction Initiation: Cool the stirred suspension in an ice bath. Slowly add chloroethane (1.0

equivalent) dropwise from the addition funnel over 30-60 minutes, maintaining the internal

temperature below 10 °C.

Reaction Progression: After the addition is complete, remove the ice bath and allow the

mixture to warm to room temperature. Stir for 2-4 hours, monitoring the reaction progress by
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thin-layer chromatography (TLC) or gas chromatography (GC).

Workup: Carefully quench the reaction by slowly pouring the mixture over crushed ice. This

will hydrolyze the aluminum chloride.

Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with a

suitable organic solvent (e.g., dichloromethane or diethyl ether) (3 x 50 mL).

Purification: Combine the organic layers, wash with saturated sodium bicarbonate solution,

then with brine. Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and

concentrate the solvent under reduced pressure.

Isolation: Purify the crude product via fractional distillation to isolate 1-Chloro-4-
ethylbenzene.

Analytical Characterization
The structural confirmation and purity assessment of 1-Chloro-4-ethylbenzene are typically

performed using a combination of spectroscopic techniques.
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Technique Key Spectral Data Reference(s)

¹H NMR

δ ~7.2 ppm (d, 2H, Ar-H), ~7.1

ppm (d, 2H, Ar-H), ~2.6 ppm

(q, 2H, -CH₂-), ~1.2 ppm (t,

3H, -CH₃)

[7][8]

¹³C NMR

Aromatic signals in the δ 127-

138 ppm range, aliphatic

signals at ~45 ppm (-CH₂-) and

~15 ppm (-CH₃).

[8]

IR Spectroscopy

C-H stretching (aromatic)

~3000-3100 cm⁻¹, C-H

stretching (aliphatic) ~2850-

2970 cm⁻¹, C=C stretching

(aromatic) ~1400-1600 cm⁻¹,

C-Cl stretching ~1000-1100

cm⁻¹.

[2][9]

Mass Spectrometry (EI)

Molecular ion (M⁺) peak at m/z

140. A prominent fragment ion

(base peak) at m/z 125 due to

the loss of a methyl group ([M-

15]⁺). Isotopic pattern for

chlorine (M⁺ and M+2 peaks in

an approximate 3:1 ratio).

[10][11]

Experimental Workflow: Spectroscopic Analysis
The following diagram illustrates a standard workflow for the analytical characterization of a

synthesized batch of 1-Chloro-4-ethylbenzene.
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Diagram 2: General Workflow for Spectroscopic Analysis.

Applications in Research and Development
1-Chloro-4-ethylbenzene is not typically used as an active pharmaceutical ingredient itself but

serves as a crucial intermediate and starting material in the synthesis of more complex

molecules.[1]
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Pharmaceutical Synthesis: It is a precursor for various pharmaceutical compounds where the

chloro-ethyl-phenyl moiety is a required structural element. The chlorine atom can be readily

displaced or modified through nucleophilic substitution or cross-coupling reactions.

Agrochemicals: It is used in the synthesis of certain pesticides and herbicides.

Dyes and Fragrances: The compound serves as a building block in the production of

specialty dyes and fragrance molecules.[1]

Organic Synthesis: In a research context, it is used as a model substrate for studying

reaction mechanisms, particularly in electrophilic and nucleophilic aromatic substitution

reactions.

Safety and Handling
1-Chloro-4-ethylbenzene is a flammable liquid and is harmful if swallowed.[2] It is also toxic to

aquatic life with long-lasting effects.[1] Proper safety precautions are essential during its

handling and storage.
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Safety Aspect Recommendation Reference(s)

GHS Hazard Statements

H226: Flammable liquid and

vapor.H302: Harmful if

swallowed.H411: Toxic to

aquatic life with long lasting

effects.

[2]

Personal Protective Equipment

(PPE)

Safety glasses with side-

shields, chemical-resistant

gloves (e.g., Viton/Butyl),

protective clothing, and a

respirator with an organic

vapor cartridge if ventilation is

inadequate.

[2]

Handling

Handle in a well-ventilated

area or a fume hood. Keep

away from open flames, hot

surfaces, and sources of

ignition. Use non-sparking

tools and take precautionary

measures against static

discharge. Avoid contact with

skin, eyes, and clothing.

[2][12]

Storage

Store in a tightly closed

container in a dry, cool, and

well-ventilated place. Keep

away from heat, sparks, and

flame.

[12]

First Aid (Eyes)

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Get medical attention.

[2]

First Aid (Skin) Wash off immediately with

plenty of water for at least 15

[2]
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minutes. Get medical attention

if symptoms occur.

First Aid (Ingestion)

Clean mouth with water and

drink plenty of water afterward.

Get medical attention if

symptoms occur.

[2]

First Aid (Inhalation)

Remove to fresh air. Get

medical attention if symptoms

occur.

[2]

Disposal

Dispose of contents/container

to an approved waste disposal

plant in accordance with local,

state, and federal regulations.

Logical Flow for Safe Handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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